Cas no 3204-27-1 (Dinoterb acetate)

• Product name: Dinoterb acetate
• CAS No: 3204-27-1
• MF: C₁₂H₁₄N₂O₆
• MW: 282.249363422394
• CID: 307739
• PubChem ID: 24861153

Dinoterb acetate Chemical and Physical Properties

Names and Identifiers

• Phenol,2-(1,1-dimethylethyl)-4,6-dinitro-, 1-acetate
• Dinoterb acetate
• (2-tert-butyl-4,6-dinitrophenyl) acetate
• DINOTERB
• 2-(1,1-dimethylethyl)-4,6-dinitrophenyl acetate
• 2-t-Butyl-4,6-dinitrophenylacetat
• 2-tert-butyl-4,6-dinitrophenol acetate
• 2-tert-butyl-4,6-dinitrophenyl acetate
• Acetic acid 2-tert-butyl-4,6-dinitrophenyl ester
• Dinoterbe acetate
• EINECS 221-706-7
• MC 1108
• P-1108
• Dinoil
• Dinoterb acetate [ISO]
• 3204-27-1
• BRN 2163325
• 2-terc.Butyl-4,6-dinitrofenylester kyseliny octove [Czech]
• 2-(1,1-dimethylethyl)-4,6-dinitrophenol 1-acetate
• MF5NF349I6
• MC-1108
• NS00029207
• DINOTERBACETATE
• 2-terc.Butyl-4,6-dinitrofenylester kyseliny octove
• SCHEMBL159495
• Phenol, 2-(1,1-dimethylethyl)-4,6-dinitro-, acetate (ester)
• DTXSID50185856
• 2-(1,1-Dimethylethyl)-4,6-dinitrophenol acetate
• BMJYKXALMDAIEG-UHFFFAOYSA-N
• UNII-MF5NF349I6
• Phenol, o-t-butyl-4,6-dinitro-, acetate (ester)
• Dinoterb acetate, PESTANAL(R), analytical standard
• 2-tert-Butyl-4,6-dinitro-phenol acetate
• J-018613
• Q27283988
• DTXCID90108347

• MDL： MFCD00129667
• Inchi： InChI=1S/C12H14N2O6/c1-7(15)20-11-9(12(2,3)4)5-8(13(16)17)6-10(11)14(18)19/h5-6H,1-4H3
• InChI Key： BMJYKXALMDAIEG-UHFFFAOYSA-N
• SMILES： CC(=O)OC1=C(C=C(C=C1[N+](=O)[O-])[N+](=O)[O-])C(C)(C)C

Computed Properties

• Exact Mass: 282.08500
• Monoisotopic Mass: 282.08518617g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 406
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 118Ų

Experimental Properties

• Density: 1.298±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 133.0-134.5 ºC
• Boiling Point: 424.86°C (rough estimate)
• Flash Point: >100 °C
• Refractive Index: 1.6660 (estimate)
• Solubility: Almost insoluble (0.017 g/l) (25 º C),
• PSA: 117.94000
• LogP: 3.77220

Dinoterb acetate Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H300,H311,H360D,H410
• Warning Statement： P201,P264,P273,P280,P301+P310,P308+P313
• Hazardous Material transportation number：UN2811 6.1/PG 3
• WGK Germany：3
• Hazard Category Code： R61;R24;R28;R50/53
• Safety Instruction： S53;S45;S60;S61
• RTECS：SK0175000
• Hazardous Material Identification：
• Risk Phrases：R61; R24; R28; R50/53

Dinoterb acetate Customs Data

• HS CODE：2915390090
• Customs Data：

  China Customs Code:

  2915390090

  Overview:

  2915390090. Other acetate esters. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:5.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Regulatory conditions:

  A.Customs clearance form for Inbound Goods
  B.Customs clearance form for outbound goods

  Inspection and quarantine category:

  R.Sanitary supervision and inspection of imported food
  S.Sanitary supervision and inspection of exported food
  M.Import commodity inspection
  N.Export commodity inspection

  Summary:

  2915390090. esters of acetic acid. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:5.5%. General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol esters Phenol esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol esters

Additional information on Dinoterb acetate

Comprehensive Analysis of Dinoterb acetate (CAS No. 3204-27-1): Properties, Applications, and Environmental Impact

Dinoterb acetate (CAS No. 3204-27-1) is a chemical compound widely recognized for its role in agricultural and industrial applications. As a derivative of dinoterb, this acetate form exhibits unique properties that make it suitable for specific uses. The compound's molecular structure and stability have garnered attention from researchers and industry professionals alike, particularly in the context of sustainable chemistry and eco-friendly alternatives.

One of the most frequently searched questions about Dinoterb acetate is its environmental impact. With growing global awareness of ecological preservation, users often inquire about its biodegradability and potential effects on non-target organisms. Studies indicate that while Dinoterb acetate has specific functional benefits, its application requires careful consideration of dosage and environmental conditions to minimize unintended consequences.

The compound's solubility and thermal stability are also common topics of interest. Researchers highlight its moderate solubility in organic solvents, which influences its formulation in various products. Additionally, its stability under different temperature ranges makes it a viable option for storage and transport under controlled conditions. These characteristics are critical for industries seeking reliable and efficient chemical solutions.

Another trending discussion revolves around the synthesis methods of Dinoterb acetate. Advanced techniques, such as catalytic acetylation, have been explored to improve yield and purity. These innovations align with the broader demand for greener synthesis pathways, reducing waste and energy consumption. Such developments are often highlighted in academic journals and industry reports, reflecting the compound's relevance in modern chemistry.

In agricultural contexts, Dinoterb acetate is sometimes compared to other herbicidal compounds. Users frequently search for comparisons regarding efficacy, cost-effectiveness, and environmental footprint. While it shares some functional similarities with other herbicides, its distinct mode of action and residue profile set it apart. This makes it a subject of ongoing research, particularly in integrated pest management systems.

The safety profile of Dinoterb acetate is another area of significant interest. Regulatory agencies worldwide have established guidelines for its handling and use, ensuring worker safety and environmental protection. Frequently asked questions include proper storage practices, personal protective equipment (PPE) recommendations, and first-aid measures in case of accidental exposure. These details are crucial for end-users in industrial and agricultural settings.

From a commercial perspective, the market demand for Dinoterb acetate has seen fluctuations due to evolving regulatory landscapes and shifting agricultural practices. Analysts often explore its trade dynamics, regional availability, and future projections. This information is valuable for stakeholders aiming to optimize supply chains and adapt to changing industry standards.

In summary, Dinoterb acetate (CAS No. 3204-27-1) remains a compound of considerable interest due to its versatile applications and ongoing research advancements. Its properties, environmental considerations, and market trends continue to drive discussions among professionals and enthusiasts alike. As the chemical industry evolves, so too will the innovations and best practices surrounding this noteworthy compound.